Cas no 1956367-52-4 (Methyl 7-bromo-3-cyanoquinoline-2-carboxylate)

• Product Name: Methyl 7-bromo-3-cyanoquinoline-2-carboxylate
• CAS No: 1956367-52-4
• MF: C₁₂H₇BrN₂O₂
• MW: 291.100181818008
• CID: 5738207
• PubChem ID: 73554873
• Update Time: 2025-05-20

Methyl 7-bromo-3-cyanoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SB71364
• 1956367-52-4
• Methyl 7-bromo-3-cyanoquinoline-2-carboxylate
• Methyl7-bromo-3-cyanoquinoline-2-carboxylate
• 2-Quinolinecarboxylic acid, 7-bromo-3-cyano-, methyl ester

• Inchi： 1S/C12H7BrN2O2/c1-17-12(16)11-8(6-14)4-7-2-3-9(13)5-10(7)15-11/h2-5H,1H3
• InChI Key： SSVCXXJWYVDTME-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C#N)=C(C(=O)OC)N=C2C=1

Computed Properties

• Exact Mass: 289.96909g/mol
• Monoisotopic Mass: 289.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 469.6±45.0 °C(Predicted)
• pka: -2.88±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Methyl 7-bromo-3-cyanoquinoline-2-carboxylate

Methyl 7-bromo-3-cyanoquinoline-2-carboxylate (CAS No. 1956367-52-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 7-bromo-3-cyanoquinoline-2-carboxylate (CAS No. 1956367-52-4) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated and cyano-substituted quinoline backbone, exhibits a unique set of pharmacophoric features that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Methyl 7-bromo-3-cyanoquinoline-2-carboxylate consists of a quinoline ring system substituted with a bromine atom at the 7-position and a cyano group at the 3-position, coupled with a methyl ester group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it a versatile building block for synthetic chemists and medicinal chemists alike.

In recent years, quinoline derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimalarial, antibacterial, antiviral, and anticancer applications. The bromine and cyano substituents in Methyl 7-bromo-3-cyanoquinoline-2-carboxylate enhance its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The presence of the ester group at the 2-position provides a handle for further derivatization, enabling the introduction of additional pharmacophoric elements or modifications to optimize bioactivity. This flexibility has made Methyl 7-bromo-3-cyanoquinoline-2-carboxylate a popular choice for medicinal chemists seeking to develop novel drug candidates.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging infectious diseases and combating drug-resistant pathogens. The structural motif of Methyl 7-bromo-3-cyanoquinoline-2-carboxylate shares similarities with several known bioactive compounds, suggesting its potential utility in developing new therapeutic strategies. For instance, modifications to this scaffold have been explored in the context of inhibiting protein-protein interactions and disrupting essential metabolic pathways in pathogens.

The bromine atom at the 7-position of the quinoline ring is particularly noteworthy, as it serves as an excellent site for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis and have been widely employed in the construction of complex molecular architectures. By leveraging such transformations, researchers can introduce diverse functional groups at strategic positions within the molecule, thereby tailoring its biological properties.

The cyano group at the 3-position contributes to the electron-withdrawing nature of the molecule, which can influence its binding affinity to biological targets. This feature has been exploited in various drug discovery campaigns to enhance receptor binding or modulate enzyme activity. Additionally, the cyano group can be further functionalized through reduction or hydrolysis reactions, providing additional avenues for structural diversification.

In conclusion, Methyl 7-bromo-3-cyanoquinoline-2-carboxylate (CAS No. 1956367-52-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists working in the fields of chemical biology and pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.